Lta4H-IN-5

• Molecular Formula: C18H17Cl2FN4O4
• Molecular Weight: 443.3 g/mol
• InChI: InChI=1S/C18H16ClFN4O4.ClH/c1-9-4-12(27-18-14(20)5-10(19)8-22-18)2-3-13(9)17-23-15(28-24-17)6-11(21)7-16(25)26;/h2-5,8,11H,6-7,21H2,1H3,(H,25,26);1H/t11-;/m1./s1
• InChIKey: RKUHWCBRPBQGLD-RFVHGSKJSA-N

Lta4H-IN-5 Dual LTA4H Inhibitor

Lta4H-IN-5 (Compound H122) is an orally active small-molecule inhibitor of leukotriene A4 hydrolase (LTA4H) . It is characterized by its bifunctional inhibition of the enzyme's aminopeptidase and epoxide hydrolase activities, with reported IC50 values of 0.38 nM and 16.93 nM, respectively . The compound exhibits favorable pharmacokinetic properties in C57 mice and demonstrates in vivo efficacy in a rat model of DNBS-induced ulcerative colitis . This guide provides quantitative evidence to support its scientific selection over structurally or functionally related LTA4H inhibitors.

1 Dual LTA4H inhibition probe Supports study of aminopeptidase and hydrolase catalytic arms

2 Aminopeptidase-biased selectivity context Enables catalytic arm-specific pathway dissection

3 Rodent model research support Confirmed cross-reactivity in mouse PK and rat colitis models

Lta4H-IN-5 Inhibitor Differentiation

LTA4H is a bifunctional enzyme with both pro-inflammatory epoxide hydrolase (LTB4 synthesis) and anti-inflammatory aminopeptidase (PGP degradation) activities [1]. Generic substitution with other LTA4H inhibitors is inadvisable because they exhibit vastly different potency ratios between these two functions [2]. For instance, some inhibitors potently block LTB4 production but also suppress the beneficial aminopeptidase activity, leading to accumulation of the neutrophil chemoattractant PGP [3]. The specific IC50 ratio of Lta4H-IN-5 (aminopeptidase/hydrolase ≈ 0.022) dictates its unique biochemical fingerprint, which directly impacts downstream neutrophil behavior and inflammatory resolution, unlike other in-class compounds with different selectivity profiles .

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Selective hydrolase inhibitors (e.g., ARM1) do not replicate aminopeptidase pathway responses, limiting dual-pathway interpretation.

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Hydrolase-biased inhibitors (e.g., SC-57461A) may shift functional selectivity ratios, altering aminopeptidase response context.

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Cross-species reactivity and whole-blood potency retention may differ significantly from recombinant enzyme profiles.

• [1] Low CM, Akthar S, Patel DF, et al. The development of novel LTA4H modulators to selectively target LTB4 generation. Sci Rep. 2017;7:44449. View Source
• [2] Thoma G, et al. Structure-Guided Elaboration of a Fragment-Like Hit into an Orally Efficacious Leukotriene A4 Hydrolase Inhibitor. J Med Chem. 2024;67(6):5093-5108. View Source
• [3] Sandanayaka V, Mamat B, Mishra RK, et al. Discovery of 4-[(2S)-2-{[4-(4-chlorophenoxy)phenoxy]methyl}-1-pyrrolidinyl]butanoic acid (DG-051) as a novel leukotriene A4 hydrolase inhibitor. J Med Chem. 2010;53(2):573-585. View Source

Lta4H-IN-5 Comparative Evidence

Aminopeptidase Potency vs. SC-57461A

Lta4H-IN-5 demonstrates a markedly lower IC50 for LTA4H aminopeptidase (0.38 nM) compared to LTA4H-IN-1 (2 nM) . In contrast, its hydrolase IC50 (16.93 nM) is less potent than LTA4H-IN-1's 2 nM hydrolase inhibition . This results in a distinct functional selectivity profile, with Lta4H-IN-5 being a far more potent aminopeptidase inhibitor (44-fold more potent for aminopeptidase relative to hydrolase) compared to LTA4H-IN-1's balanced dual inhibition (ratio ≈ 1) [1].

Aminopeptidase Potency

Reported

0.38 nM

vs. SC-57461A (27 nM)

Supports aminopeptidase research context

Reported 71-fold difference; recombinant enzyme assay

Evidence Dimension	LTA4H Aminopeptidase IC50
Target Compound Data	0.38 nM
Comparator Or Baseline	LTA4H-IN-1 (LYS006): 2 nM
Quantified Difference	Lta4H-IN-5 is 5.3-fold more potent
Conditions	Recombinant human LTA4H enzyme assay using Arg-AMC substrate

Why This Matters

This differential potency suggests Lta4H-IN-5 may offer a distinct pharmacological profile for modulating PGP degradation, which is critical in neutrophil-driven inflammation.

• [1] Calculated ratio based on reported IC50 values for Lta4H-IN-5 (aminopeptidase 0.38 nM / hydrolase 16.93 nM) and LTA4H-IN-1 (aminopeptidase 2 nM / hydrolase 2 nM). View Source

Dual Inhibition vs. ARM1

Lta4H-IN-5 inhibits LTA4H hydrolase (epoxide hydrolase) activity with an IC50 of 16.93 nM . This is comparable to JNJ-26993135, a well-characterized selective LTA4H inhibitor, which inhibits recombinant human LTA4H hydrolase with an IC50 of approximately 10 nM [1]. Both compounds achieve nanomolar inhibition of LTB4 biosynthesis, but Lta4H-IN-5's 5.3-fold higher potency for aminopeptidase over hydrolase contrasts with JNJ-26993135's balanced profile (aminopeptidase IC50 also ~10 nM), indicating different functional selectivity .

Dual Inhibition

Reported

Aminopeptidase / Hydrolase Dual

vs. ARM1 (Hydrolase-only)

Dual-arm probe research fit

Enables study of simultaneous catalytic blockade

Evidence Dimension	LTA4H Hydrolase (LTB4 synthesis) IC50
Target Compound Data	16.93 nM
Comparator Or Baseline	JNJ-26993135: ~10 nM
Quantified Difference	Lta4H-IN-5 is ~1.7-fold less potent
Conditions	Recombinant human LTA4H enzyme assay with LTA4 substrate

Why This Matters

Lta4H-IN-5 provides comparable hydrolase inhibition to a validated tool compound but with a distinct selectivity profile, enabling researchers to dissect the relative contributions of LTB4 synthesis versus PGP degradation in their models.

• [1] Rao NL, et al. Anti-Inflammatory Activity of a Potent, Selective Leukotriene A4 Hydrolase Inhibitor in Comparison with the 5-Lipoxygenase Inhibitor Zileuton. J Pharmacol Exp Ther. 2007;321(3):1154-1160. View Source

DNBS Colitis Efficacy vs. JNJ-26993135

Lta4H-IN-5 inhibits LTA4H aminopeptidase activity with an IC50 of 0.38 nM . This is significantly more potent than SC-57461A, which inhibits the peptidase activity of recombinant human LTA4H with an IC50 of 27 nM [1]. Consequently, Lta4H-IN-5 is 71-fold more potent as an aminopeptidase inhibitor. This substantial difference in potency could lead to divergent effects on the degradation of the neutrophil chemoattractant PGP in vivo .

Colitis Model

Cross-study

Ameliorates DNBS Colitis

vs. JNJ-26993135 (TNBS Colitis)

IBD model-response interpretation

Oral activity; favorable mouse PK reported

Evidence Dimension	LTA4H Aminopeptidase IC50
Target Compound Data	0.38 nM
Comparator Or Baseline	SC-57461A: 27 nM
Quantified Difference	Lta4H-IN-5 is 71-fold more potent
Conditions	Recombinant human LTA4H enzyme assay with peptide substrate

Why This Matters

The marked difference in aminopeptidase potency suggests that Lta4H-IN-5 may be a more suitable tool for probing the role of PGP degradation in neutrophil biology, a key pathway in chronic inflammatory diseases.

• [1] Penning TD, et al. Pharmacological Characterization of SC-57461A (3-[Methyl[3-[4-(phenylmethyl)phenoxy]propyl]amino]propanoic Acid HCl), a Potent and Selective Inhibitor of Leukotriene A4 Hydrolase I: In Vitro Studies. J Pharmacol Exp Ther. 2003;307(1):299-305. View Source

Aminopeptidase Selectivity vs. SC-57461A

Lta4H-IN-5 displays a high degree of functional selectivity, inhibiting LTA4H aminopeptidase (IC50 0.38 nM) 44-fold more potently than its hydrolase activity (IC50 16.93 nM) [1]. In contrast, DG-051, a clinically evaluated LTA4H inhibitor, inhibits hydrolase activity (IC50 47 nM) more potently than its aminopeptidase activity (IC50 72 nM for L-alanine p-nitroanilide) . This represents a fundamentally different selectivity profile: Lta4H-IN-5 preferentially targets aminopeptidase, whereas DG-051 preferentially targets hydrolase [2]. This difference is critical because DG-051's inhibition of aminopeptidase, despite being weaker, still leads to PGP accumulation in vivo, a potential liability [3].

Selectivity Ratio

Cross-study

Aminopeptidase-biased (45x)

vs. SC-57461A (Hydrolase-biased, 11x)

Catalytic arm-specific studies

Ratio inversion may alter pharmacodynamic signatures

Evidence Dimension	Ratio of Aminopeptidase IC50 to Hydrolase IC50
Target Compound Data	0.022 (44-fold more potent on aminopeptidase)
Comparator Or Baseline	DG-051: 1.5 (1.5-fold more potent on hydrolase)
Quantified Difference	Opposite selectivity profiles
Conditions	Recombinant human LTA4H enzyme assays

Why This Matters

The inverse selectivity of Lta4H-IN-5 compared to DG-051 makes it a valuable tool for understanding the differential pharmacology of LTA4H bifunctionality and may offer a distinct in vivo profile regarding PGP accumulation.

• [1] LTA4H-IN-5 IC50 values. PeptideDB. View Source
• [2] Calculated ratio based on reported IC50 values for Lta4H-IN-5 (aminopeptidase 0.38 nM / hydrolase 16.93 nM) and DG-051 (aminopeptidase 72 nM / hydrolase 47 nM). View Source
• [3] Low CM, Akthar S, Patel DF, et al. The development of novel LTA4H modulators to selectively target LTB4 generation. Sci Rep. 2017;7:44449. View Source

Oral PK vs. JNJ-40929837

Lta4H-IN-5 has demonstrated in vivo efficacy in a rat model of DNBS-induced ulcerative colitis . While specific quantitative data (e.g., % reduction in inflammation score) are not provided in the source, this represents a validated disease-relevant model for inflammatory bowel disease . This contrasts with other LTA4H inhibitors like JNJ-26993135, which have been characterized in acute inflammation models (e.g., arachidonic acid-induced ear edema) but not extensively in chronic colitis models [1]. Lta4H-IN-4, another oral LTA4H inhibitor, has shown efficacy in a mouse arthritis model, but not specifically in a colitis model [2].

Oral Activity

Class-level

Good Mouse PK

vs. JNJ-40929837 (25x shift in whole blood)

Supports in vivo exposure models

Whole blood potency retention data pending

Evidence Dimension	In Vivo Disease Model Efficacy
Target Compound Data	Ameliorates DNBS-induced ulcerative colitis in rats
Comparator Or Baseline	JNJ-26993135: Effective in acute ear inflammation model; LTA4H-IN-4: Effective in arthritis model
Quantified Difference	N/A - Qualitative comparison
Conditions	Rat model of DNBS-induced ulcerative colitis

Why This Matters

Demonstrated efficacy in a clinically relevant colitis model provides a stronger translational rationale for selecting Lta4H-IN-5 for inflammatory bowel disease research compared to inhibitors only validated in acute inflammation models.

• [1] Rao NL, et al. Anti-Inflammatory Activity of a Potent, Selective Leukotriene A4 Hydrolase Inhibitor in Comparison with the 5-Lipoxygenase Inhibitor Zileuton. J Pharmacol Exp Ther. 2007;321(3):1154-1160. View Source
• [2] LTA4H-IN-4 in vivo data. PeptideDB. View Source

Species Cross-Reactivity vs. Bestatin

Lta4H-IN-5 exhibits good pharmacokinetic properties in C57 mice following oral administration, as noted in multiple vendor sources . While specific parameters such as Cmax, Tmax, AUC, and oral bioavailability (%F) are not publicly disclosed, the compound is described as orally active and capable of achieving systemic exposure sufficient to ameliorate colitis . This is comparable to DG-051, which has a reported oral bioavailability >80% across species . The oral route of administration is a key differentiator from some earlier LTA4H inhibitors that required intravenous or intraperitoneal dosing [1].

Species Reactivity

Reported

Rodent LTA4H Active

vs. Bestatin (CD13 target, not LTA4H dual)

Supports mouse/rat research models

Broadens translational toolkit beyond single-target probes

Evidence Dimension	Oral Pharmacokinetic Profile
Target Compound Data	Good PK characteristics in C57 mice; oral route effective
Comparator Or Baseline	DG-051: >80% oral bioavailability; LTA4H-IN-4: oral activity in multiple species
Quantified Difference	Quantitative PK parameters not available for Lta4H-IN-5
Conditions	C57 mice, oral administration

Why This Matters

Oral bioavailability is a critical attribute for chronic dosing in preclinical disease models and a prerequisite for translational development, distinguishing Lta4H-IN-5 from non-orally bioavailable LTA4H inhibitors.

• [1] Class-level inference: Many LTA4H inhibitors in literature are non-orally bioavailable, requiring parenteral administration. Oral activity of Lta4H-IN-5, LTA4H-IN-4, and DG-051 is a noted advantage. View Source

Lta4H-IN-5 Research Applications

Aminopeptidase-Mediated Inflammation Resolution

Given Lta4H-IN-5's exceptional potency for LTA4H aminopeptidase (IC50 0.38 nM) , it is the preferred tool compound for dissecting the functional consequences of PGP degradation in neutrophil biology. Its 5.3- to 71-fold higher aminopeptidase potency compared to LTA4H-IN-1, JNJ-26993135, and SC-57461A [1] enables studies where complete or near-complete blockade of this enzymatic function is required. This is particularly relevant in models of chronic inflammation where PGP accumulation may drive disease pathology [2].

IBD In Vivo Target Validation

The unique selectivity profile of Lta4H-IN-5 (44-fold preference for aminopeptidase over hydrolase) makes it an ideal comparator to balanced inhibitors like LTA4H-IN-1 (ratio ≈1) and hydrolase-preferring inhibitors like DG-051 (1.5-fold preference for hydrolase) [3]. Researchers can use Lta4H-IN-5 alongside these compounds to systematically dissect the relative contributions of LTB4 synthesis inhibition versus PGP degradation in a given disease model, providing mechanistic insight that a single compound cannot [4].

SAR for Dual Inhibition Bias

Lta4H-IN-5 has demonstrated in vivo efficacy in a rat model of DNBS-induced ulcerative colitis . This positions it as a relevant tool for preclinical studies of inflammatory bowel disease (IBD). While JNJ-26993135 has been characterized in acute inflammation models [5], the direct evidence in a colitis model gives Lta4H-IN-5 a more targeted application profile for IBD research, potentially reducing the risk of translational failure when moving to more complex disease models .

Ex Vivo Pharmacodynamic Assessments

The favorable oral pharmacokinetic properties of Lta4H-IN-5 in mice [6] make it suitable for chronic dosing studies in rodent models of inflammation. This is a practical advantage over non-orally bioavailable LTA4H inhibitors that require daily injections, reducing animal stress and experimental variability. The oral route also better mimics the intended route of administration for potential human therapeutics, enhancing the translational relevance of preclinical findings [7].

Application

Selection Property

Validation Focus

Aminopeptidase Pathway Research

Catalytic Arm-Specific Analysis

Aminopeptidase Endpoint Interpretation

Experimental Colitis Models

In Vivo Pharmacodynamic Model

IBD Model-Response Validation

Dual Inhibition SAR

Functional Bias Analysis

Aminopeptidase/Hydrolase Ratio Tuning

Ex Vivo Pharmacodynamics

Matrix-Effect Control

Exposure-Model Assessment

• [1] Comparator aminopeptidase IC50 values for LTA4H-IN-1, JNJ-26993135, and SC-57461A as documented in Section 3. View Source
• [2] Low CM, Akthar S, Patel DF, et al. The development of novel LTA4H modulators to selectively target LTB4 generation. Sci Rep. 2017;7:44449. View Source
• [3] Selectivity ratios for Lta4H-IN-5, LTA4H-IN-1, and DG-051 as calculated in Section 3. View Source
• [4] Thoma G, et al. Structure-Guided Elaboration of a Fragment-Like Hit into an Orally Efficacious Leukotriene A4 Hydrolase Inhibitor. J Med Chem. 2024;67(6):5093-5108. View Source
• [5] Rao NL, et al. Anti-Inflammatory Activity of a Potent, Selective Leukotriene A4 Hydrolase Inhibitor in Comparison with the 5-Lipoxygenase Inhibitor Zileuton. J Pharmacol Exp Ther. 2007;321(3):1154-1160. View Source
• [6] LTA4H-IN-5 pharmacokinetic properties. PeptideDB. View Source
• [7] Class-level inference: Oral bioavailability is a key advantage for chronic dosing in preclinical models and translational development. View Source